Cas no 61469-74-7 (1H-1,2,4-Triazole, 3-azido-1-(2,4-dinitrophenyl)-)

1H-1,2,4-Triazole, 3-azido-1-(2,4-dinitrophenyl)- structure
61469-74-7 structure
Product name:1H-1,2,4-Triazole, 3-azido-1-(2,4-dinitrophenyl)-
CAS No:61469-74-7
MF:C8H4N8O4
MW:276.168559074402
CID:478157
PubChem ID:12340419

1H-1,2,4-Triazole, 3-azido-1-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-azido-1-(2,4-dinitrophenyl)-
    • 3-azido-1-(2,4-dinitrophenyl)-1,2,4-triazole
    • DTXSID80491896
    • 61469-74-7
    • 3-Azido-1-(2,4-dinitrophenyl)-1H-1,2,4-triazole
    • Inchi: InChI=1S/C8H4N8O4/c9-13-11-8-10-4-14(12-8)6-2-1-5(15(17)18)3-7(6)16(19)20/h1-4H
    • InChI Key: DKIILCZFJRVUMM-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N2C=NC(=N2)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 276.03572
  • Monoisotopic Mass: 276.03555064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • PSA: 165.75

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